Cas no 2172076-60-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid
• CAS No: 2172076-60-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6012053
• PubChem ID: 165812664
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxy}propanoic acid
• EN300-1546867
• 2172076-60-5

• Inchi： 1S/C23H26N2O6/c1-14(21(27)28)31-25-20(26)12-23(2,3)24-22(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： DNGOTLIQOIQGMV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid (CAS No. 2172076-60-5)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid (CAS No. 2172076-60-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure optimal yields and minimal side reactions during peptide assembly.

The molecular structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid incorporates a unique aminooxy moiety, enabling its application in chemoselective ligation strategies. This feature aligns with the growing demand for click chemistry and bioorthogonal reactions in drug discovery and bioconjugation. Recent trends in ADC (antibody-drug conjugate) development and proteomics research have further amplified interest in such derivatives, as they facilitate stable linkages between biomolecules and payloads.

From a synthetic perspective, CAS No. 2172076-60-5 is often sought after for its role in constructing branched peptides or peptide dendrimers, which are critical in targeted drug delivery systems. The compound’s 3-methylbutanamidooxy segment enhances solubility in organic solvents, a property highly valued in peptide chemistry. Laboratories focusing on cancer therapeutics or vaccine design frequently explore this derivative to improve peptide stability and bioavailability.

Quality control of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid is paramount, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring compliance with GMP standards. Suppliers emphasizing low endotoxin levels and high batch-to-batch consistency dominate searches, reflecting industry priorities. Additionally, the compound’s compatibility with automated peptide synthesizers makes it a staple in high-throughput screening (HTS) workflows.

Environmental and regulatory considerations also shape discussions around CAS No. 2172076-60-5. While not classified as hazardous, its handling requires adherence to green chemistry principles, such as minimizing solvent waste. This aligns with the broader sustainable pharmaceutical manufacturing movement, a hot topic in academic and industrial forums. Researchers often query scalable synthesis protocols or alternative protecting groups to reduce environmental impact.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxy}propanoic acid represents a versatile tool in modern biochemical research. Its applications span from peptide-based drug development to diagnostic probe design, driven by its robust reactivity and adaptability. As the demand for precision medicine grows, compounds like this will remain at the forefront of innovative therapeutic strategies.